Cas no 69155-42-6 (Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-bis[3-(2-oxiranylmethoxy)propyl]-)

• Product Name: Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-bis[3-(2-oxiranylmethoxy)propyl]-
• CAS No: 69155-42-6
• MF: C₂₀H₄₆O₇Si₄
• MW: 510.91705083847
• CID: 509056
• PubChem ID: 261457
• Update Time: 2025-04-19

Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-bis[3-(2-oxiranylmethoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

• Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-bis[3-(2-oxiranylmethoxy)propyl]-
• 1,1,1,3,5,7,7,7-octamethyl-3,5-bis[3-(oxiranylmethoxy)propyl]tetrasiloxane
• trimethyl-[methyl-[methyl-[3-(oxiran-2-ylmethoxy)propyl]-trimethylsilyloxysilyl]oxy-[3-(oxiran-2-ylmethoxy)propyl]silyl]oxysilane
• 69155-42-6
• DTXSID30887649
• 1,1,3,5,7,7,7-Octamethyl-3,5-bis(6,7-epoxy-4-oxaheptyl)tetrasiloxane
• Tetrasiloxane, 1,1,1,3,5,7,7,7-octamethyl-3,5-bis(3-(2-oxiranylmethoxy)propyl)-
• Tetrasiloxane, 1,1,1,3,5,7,7,7-octamethyl-3,5-bis[3-(2-oxiranylmethoxy)propyl]-
• NSC-93594
• NS00062298
• Tetrasiloxane, 1,1,1,3,5,7,7,7-octamethyl-3,5-bis(3-(oxiranylmethoxy)propyl)-
• Tetrasiloxane,1,1,3,5,7,7,7-octamethyl-3,5-bis[3-(oxiranylmethoxy)propyl]-
• NSC 93594
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-bis(3-(oxiranylmethoxy)propyl)tetrasiloxane
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-bis[3-glycidyloxypropyl]tetrasiloxane
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-bis(6,7-epoxy-4-oxaheptyl)tetrasiloxane
• EINECS 273-896-6
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-bis(3-glycidyloxypropyl)tetrasiloxane
• NSC93594
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-bis(6,7-epoxy-4-oxaheptyl)-

• Inchi： 1S/C20H46O7Si4/c1-28(2,3)25-30(7,13-9-11-21-15-19-17-23-19)27-31(8,26-29(4,5)6)14-10-12-22-16-20-18-24-20/h19-20H,9-18H2,1-8H3
• InChI Key： JUWDVKFMBOWEOL-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCOCC1CO1)(O[Si](C)(C)C)O[Si](C)(CCCOCC1CO1)O[Si](C)(C)C

Computed Properties

• Exact Mass: 510.232
• Monoisotopic Mass: 510.232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.005
• Boiling Point: 457.6°C at 760 mmHg
• Flash Point: 197.3°C
• Refractive Index: 1.453
• PSA: 71.21000
• LogP: 4.46100